N-[2-(1-cyclohexen-1-yl)ethyl]-3-{4-[(ethylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-3-[4-(ethylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C19H28N2O3S/c1-2-21-25(23,24)18-11-8-17(9-12-18)10-13-19(22)20-15-14-16-6-4-3-5-7-16/h6,8-9,11-12,21H,2-5,7,10,13-15H2,1H3,(H,20,22)
• InChI Key: KMKRDYKSOJMHHW-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NCCC2=CCCCC2
• Molecular Formula: C19H28N2O3S
• Molecular Weight: 364.5 g/mol

Description

The study and synthesis of complex organic compounds often involve detailed examination of their chemical structure, properties, and potential reactions. Compounds similar to the one are of interest due to their intricate structures and potential utility in pharmaceuticals, materials science, and as intermediates in organic synthesis.

Synthesis Analysis

The synthesis of complex organic molecules typically involves multi-step reactions, starting from simpler precursors. For example, compounds with similar structural complexity are synthesized through reactions such as nucleophilic substitution, condensation, or coupling reactions facilitated by catalysts or specific reagents (Kulai & Mallet-Ladeira, 2016).

Molecular Structure Analysis

The molecular structure is determined using techniques like NMR, FT-IR spectroscopy, and X-ray crystallography. For instance, the crystal structure of related compounds has been analyzed, revealing details about their spatial configuration and molecular interactions (Durgun et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often explore their reactivity under various conditions, such as their behavior in nucleophilic or electrophilic attack, or under catalytic processes that facilitate bond formation or breakage. Research has shown how certain functional groups in these molecules participate in reactions, providing insights into their chemical behavior and potential applications (Cerezo et al., 1998).

Physical Properties Analysis

Physical properties such as melting point, boiling point, solubility, and crystal structure are crucial for understanding how these compounds can be handled, stored, and applied in practical scenarios. For example, the solubility in various solvents and the stability under different temperatures and light conditions are important for their application in synthesis and formulation (Tanaka et al., 1987).

Chemical Properties Analysis

The chemical properties, including reactivity with different chemical agents, stability under various chemical conditions, and the ability to undergo specific reactions, define the applications of these compounds. Studies have explored these aspects through experimental and theoretical approaches, highlighting the functional groups' roles in determining the compounds' chemical behavior (Hellmann et al., 2013).